1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-(4-methylpyrimidin-2-yl)piperidin-4-yl]piperidin-3-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C20H31N5O2/c1-16-4-7-21-20(22-16)24-9-5-18(6-10-24)25-8-2-3-17(15-25)19(26)23-11-13-27-14-12-23/h4,7,17-18H,2-3,5-6,8-15H2,1H3
• InChI Key: NASSFFFKAJTYBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4
• Molecular Formula: C20H31N5O2
• Molecular Weight: 373.5 g/mol

Description

1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine, also known as MPMI, is a small molecule that has been studied for its potential use in scientific research applications. MPMI has been shown to have a unique mechanism of action and various biochemical and physiological effects that make it an interesting target for future research.

Mechanism of Action

1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine binds to a specific protein target through a unique mechanism of action. It forms a complex with the protein, which then undergoes a conformational change that affects its function. This mechanism of action has been studied in detail and has led to the discovery of new ways to target specific proteins in cells.
Biochemical and Physiological Effects:
1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as a cancer treatment. 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has also been shown to affect the function of certain signaling pathways in cells, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in lab experiments is its specificity for a particular protein target. This allows for the study of specific protein-protein interactions and signaling pathways. However, 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has limitations in terms of its solubility and stability, which may affect its use in certain experiments.

Future Directions

There are several potential future directions for research involving 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine. One direction is the development of new derivatives of 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine that may have improved solubility and stability. Another direction is the study of 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine in combination with other compounds, to investigate potential synergistic effects. Additionally, 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine may have potential as a therapeutic agent for the treatment of various diseases, and further research is needed to investigate this possibility.

Synthesis Methods

The synthesis of 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine involves several steps, including the reaction of 4-methylpyrimidine-2-carboxylic acid with thionyl chloride, followed by the reaction with 1,4-bis(4-piperidyl)piperazine and morpholine-4-carbonyl chloride. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has been studied for its potential use as a tool in scientific research applications. It has been shown to selectively bind to a specific protein target, making it useful in the study of protein-protein interactions. 1'-(4-methylpyrimidin-2-yl)-3-(morpholin-4-ylcarbonyl)-1,4'-bipiperidine has also been used to study the function of certain proteins in cells and to investigate the role of specific signaling pathways.